Cas no 83666-02-8 (Isoxazole, 5-(1-methylpropyl)-3-phenyl-)

Isoxazole, 5-(1-methylpropyl)-3-phenyl- structure
83666-02-8 structure
Product Name:Isoxazole, 5-(1-methylpropyl)-3-phenyl-
CAS No:83666-02-8
MF:C13H15NO
MW:201.264303445816
CID:1812095
PubChem ID:10420359
Update Time:2025-04-21

Isoxazole, 5-(1-methylpropyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole, 5-(1-methylpropyl)-3-phenyl-
    • 5-butan-2-yl-3-phenyl-1,2-oxazole
    • 83666-02-8
    • 5-(sec-Butyl)-3-phenylisoxazole
    • DTXSID90439587
    • Inchi: 1S/C13H15NO/c1-3-10(2)13-9-12(14-15-13)11-7-5-4-6-8-11/h4-10H,3H2,1-2H3
    • InChI Key: DHSUTCFEDLSUER-UHFFFAOYSA-N
    • SMILES: O1C(=CC(C2C=CC=CC=2)=N1)C(C)CC

Computed Properties

  • Exact Mass: 201.115364102g/mol
  • Monoisotopic Mass: 201.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26Ų
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